Cas no 186895-45-4 (Benzenepropanoic acid, 4-(phenylmethoxy)-, ethyl ester)
186895-45-4 structure
Product Name:Benzenepropanoic acid, 4-(phenylmethoxy)-, ethyl ester
CAS No:186895-45-4
MF:C18H20O3
MW:284.349605560303
CID:1379366
PubChem ID:563839
Update Time:2025-04-20
Benzenepropanoic acid, 4-(phenylmethoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 4-(phenylmethoxy)-, ethyl ester
- ethyl 3-(4-phenylmethoxyphenyl)propanoate
- Ethyl 3-(4-(benzyloxy)phenyl)propanoate
- Ethyl 3-[4-(benzyloxy)phenyl]propanoate #
- DTXSID10340343
- Ethyl 3-[4-(benzyloxy)phenyl]propanoate
- SCHEMBL3091164
- Benzenepropanoic acid, 4-benzyloxy-, ethyl ester
- DB-015159
- 186895-45-4
-
- Inchi: 1S/C18H20O3/c1-2-20-18(19)13-10-15-8-11-17(12-9-15)21-14-16-6-4-3-5-7-16/h3-9,11-12H,2,10,13-14H2,1H3
- InChI Key: GEPHVIQILXNGKM-UHFFFAOYSA-N
- SMILES: O(CC1C=CC=CC=1)C1C=CC(=CC=1)CCC(=O)OCC
Computed Properties
- Exact Mass: 284.1413
- Monoisotopic Mass: 284.14124450g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzenepropanoic acid, 4-(phenylmethoxy)-, ethyl ester Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
186895-45-4 (Benzenepropanoic acid, 4-(phenylmethoxy)-, ethyl ester) Related Products
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